Cas no 96600-60-1 (3H-Imidazo[4,5-f]quinoxalin-2-amine-2-14C,3,8-dimethyl- (9CI))
96600-60-1 structure
Product Name:3H-Imidazo[4,5-f]quinoxalin-2-amine-2-14C,3,8-dimethyl- (9CI)
CAS No:96600-60-1
MF:C11H11N5
MW:215.231082201004
CID:800433
PubChem ID:6426715
Update Time:2025-04-19
3H-Imidazo[4,5-f]quinoxalin-2-amine-2-14C,3,8-dimethyl- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 3H-Imidazo[4,5-f]quinoxalin-2-amine-2-14C,3,8-dimethyl- (9CI)
- 2-Amino-3,8-dimethylimidazo[4,5-f]quinoxaline-2-14C
- MeIQx-14C
- 3,8-dimethyl(214C)imidazolo[4,5-f]quinoxalin-2-amine
- 2-Amino-3,8-dimethylimidazo[4,5-f ]quinoxaline-2-14C
- DTXSID10423781
- UNII-QAG4XIY254
- 3H-Imidazo(4,5-f)quinoxalin-2-amine-2-14c, 3,8-dimethyl
- 96600-60-1
- QAG4XIY254
- Meiqx C14
-
- Inchi: 1S/C11H11N5/c1-6-5-13-7-3-4-8-10(9(7)14-6)15-11(12)16(8)2/h3-5H,1-2H3,(H2,12,15)/i11+2
- InChI Key: DVCCCQNKIYNAKB-OZUIXNLOSA-N
- SMILES: N1(C)[14C](N)=NC2C3C(C=CC1=2)=NC=C(C)N=3
Computed Properties
- Exact Mass: 215.10500
- Monoisotopic Mass: 215.10468736g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- PSA: 69.62000
- LogP: 1.98830
3H-Imidazo[4,5-f]quinoxalin-2-amine-2-14C,3,8-dimethyl- (9CI) Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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